2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-ethylphenyl)acetamide

Specification

• CAS No.: 1223829-04-6
• Molecular Formula: C23H20N4O4
• Molecular Weight: 416.437
• IUPAC Name: 2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(4-ethylphenyl)acetamide
• Standard InChI: InChI=1S/C23H20N4O4/c1-2-15-3-6-17(7-4-15)24-22(28)13-26-9-10-27-19(23(26)29)12-18(25-27)16-5-8-20-21(11-16)31-14-30-20/h3-12H,2,13-14H2,1H3,(H,24,28)
• Standard InChI Key: RFYKMFWKMTYXIO-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C=CN3C(=CC(=N3)C4=CC5=C(C=C4)OCO5)C2=O

Introduction

2-[2-(1,3-Benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-ethylphenyl)acetamide is a complex organic compound that belongs to the class of heterocyclic compounds, specifically acetamide derivatives. This compound features a pyrazolo[1,5-a]pyrazine core and a benzodioxole moiety, which are crucial for its potential biological activities. The molecular formula of this compound is C23H24N4O6, with a molecular weight of approximately 446.46 g/mol.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. The process may start with the formation of the pyrazolo[1,5-a]pyrazine core through cyclization reactions involving hydrazines or hydrazones. The benzodioxole moiety can be formed by cyclizing catechol derivatives with formaldehyde under acidic conditions. The final step involves the acylation of the pyrazolo[1,5-a]pyrazine intermediate with 4-ethylphenylacetyl chloride under basic conditions.

Comparison with Similar Compounds

Other compounds in the same class, such as 2-[2-(1,3-Benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(3-chlorophenyl)acetamide, have been studied for their biological activities. These compounds often feature variations in the acetamide group, which can affect their pharmacological properties. For example, the compound with a 3-chlorophenyl group has a molecular weight of 422.8 g/mol and a molecular formula of C21H15ClN4O4.

Compound	Molecular Formula	Molecular Weight
2-[2-(1,3-Benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-ethylphenyl)acetamide	C23H24N4O6	Approximately 446.46 g/mol
2-[2-(1,3-Benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(3-chlorophenyl)acetamide	C21H15ClN4O4	422.8 g/mol